![molecular formula C23H21N3O4 B2485372 3-benzyl-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione CAS No. 921574-96-1](/img/structure/B2485372.png)
3-benzyl-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione
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Overview
Description
3-benzyl-1-(3,5-dimethoxybenzyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C23H21N3O4 and its molecular weight is 403.438. The purity is usually 95%.
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Scientific Research Applications
Antithrombotic Applications
- A study by Furrer, Wágner, and Fehlhaber (1994) synthesized compounds related to 3-benzyl pyrido pyrimidine diones, highlighting their potential as antithrombotic agents with favorable cerebral and peripheral effects (Furrer, Wágner, & Fehlhaber, 1994).
Antitumor Activity
- Grivsky et al. (1980) reported the synthesis of a similar compound, emphasizing its potency as a lipid-soluble inhibitor of mammalian dihydrofolate reductase, with significant activity against specific carcinomas in rats (Grivsky, Lee, Sigel, Duch, & Nichol, 1980).
Anti-HIV Activity
- Tang et al. (2015) synthesized a compound structurally related to 3-benzyl pyrido pyrimidine diones, noting its enhanced anti-HIV integrase activity and retained anti-HIV reverse transcriptase activity after N-3 hydroxylation (Tang et al., 2015).
Nucleosides Synthesis
- Cavalli et al. (2022) discussed efficient methods for synthesizing pyrimidine nucleosides, which are crucial in pharmaceutical chemistry, demonstrating the versatility of pyrido pyrimidine diones in synthesizing diverse nucleoside derivatives (Cavalli, Mies, Rzepa, White, Parsons, & Barrett, 2022).
Urease Inhibition
- Rauf et al. (2010) synthesized derivatives of pyrido pyrimidine diones and evaluated their urease inhibition activity, revealing potential biomedical applications (Rauf, Liaqat, Qureshi, Yaqub, Rehman, Hassan, Chohan, Nasim, & Hadda, 2010).
Anticonvulsant and Antidepressant Activities
- Zhang et al. (2016) designed and synthesized pyrido pyrimidine derivatives as potential anticonvulsants and antidepressants, showing significant pharmacological activities in various tests (Zhang, Wang, Wen, Li, & Quan, 2016).
Biopharmaceutical Properties
- Jatczak et al. (2014) developed a straightforward synthesis of pyrido pyrimidine diones and studied their biopharmaceutical properties, indicating a broad range in solubility and permeability coefficients, which is significant for drug development (Jatczak, Muylaert, De Coen, Keemink, Wuyts, Augustijns, & Stevens, 2014).
Mechanism of Action
Target of Action
Similar compounds have been identified as inhibitors of key enzymes in folate metabolism . These enzymes play an essential role in de novo glycine and purine synthesis, and for DNA precursor synthesis .
Biochemical Pathways
Similar compounds have been shown to affect the folate metabolism pathway . This pathway is crucial for the synthesis of glycine, purines, and DNA precursors .
Result of Action
Similar compounds have been shown to inhibit key enzymes in folate metabolism, which could potentially lead to a decrease in the synthesis of glycine, purines, and dna precursors .
Future Directions
Biochemical Analysis
Biochemical Properties
CDKs are responsible for phosphorylation of key components for cell proliferation .
Cellular Effects
Related compounds have shown to inhibit the growth of certain cell lines . For instance, some pyrazolo[3,4-d]pyrimidine derivatives have shown superior cytotoxic activities against MCF-7 and HCT-116 cell lines .
Molecular Mechanism
Related compounds have been found to inhibit CDK2, a key enzyme in cell proliferation . These compounds fit well into the CDK2 active site through essential hydrogen bonding .
Metabolic Pathways
Related compounds have been found to play a role in the metabolism of folate, an essential nutrient for DNA synthesis .
Properties
IUPAC Name |
3-benzyl-1-[(3,5-dimethoxyphenyl)methyl]pyrido[3,2-d]pyrimidine-2,4-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H21N3O4/c1-29-18-11-17(12-19(13-18)30-2)15-25-20-9-6-10-24-21(20)22(27)26(23(25)28)14-16-7-4-3-5-8-16/h3-13H,14-15H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNPKLCSJWVTGIF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC(=CC(=C1)CN2C3=C(C(=O)N(C2=O)CC4=CC=CC=C4)N=CC=C3)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H21N3O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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